Cas no 314763-48-9 (2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid)

• Product Name: 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid
• CAS No: 314763-48-9
• MF: C₂₂H₁₅N₅O₅
• MW: 429.385004281998
• MDL: MFCD02067811
• CID: 4786271
• Update Time: 2025-09-28

2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid

• MDL： MFCD02067811
• Inchi： 1S/C22H15N5O5/c28-21-20(24-23-18-9-5-4-8-17(18)22(29)30)19(14-10-12-16(13-11-14)27(31)32)25-26(21)15-6-2-1-3-7-15/h1-13,23H,(H,29,30)
• InChI Key： RPPSCZDNYOVZFQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NN=C1C(=O)N(C2=CC=CC=C2)N=C1C1=CC=C([N+]([O-])=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid

Introduction to 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid and Its Significance in Modern Chemical Research

2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid, identified by its CAS number 314763-48-9, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular pharmacology. The compound's unique framework, incorporating a benzoic acid moiety linked to a hydrazino group and a pyrazole ring system, positions it as a versatile scaffold for further chemical modifications and biological evaluations.

The structural components of 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid contribute to its multifaceted reactivity. The presence of the 4-nitrophenyl group introduces a strong electron-withdrawing effect, which can influence the electronic properties of the molecule. This feature is particularly valuable in designing molecules with specific binding affinities or catalytic activities. Additionally, the pyrazole ring system is well-documented for its role in medicinal chemistry, often serving as a key pharmacophore in various therapeutic agents. The 5-oxo functionality further enhances the molecule's complexity, offering potential sites for further derivatization and functionalization.

In recent years, there has been a growing interest in exploring the biological activities of heterocyclic compounds derived from pyrazole. Studies have demonstrated that pyrazole-based molecules exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The compound 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid is no exception and has been investigated for its potential therapeutic benefits. Preliminary research suggests that this molecule may interact with specific biological targets, making it a promising candidate for further development.

The benzoic acid moiety in the structure of 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-4-ylidene)hydrazino]benzoic acid adds another layer of functionality. Benzoic acid derivatives are well-known for their role in various biological processes and have been widely used in pharmaceuticals. The hydrazino group further contributes to the molecule's reactivity, allowing for potential interactions with nucleophiles and electrophiles. This dual functionality makes the compound an attractive candidate for designing molecules with enhanced binding properties or novel mechanisms of action.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy. By leveraging molecular modeling techniques, scientists can identify potential binding sites and optimize the structure of 2-[2-(3-{4-nitrophenyl}-5-oxo-1-phenyl-1,5-dihydro-4H-pyrazol-ylidene)hydrazino]benzoic acid for improved efficacy. These computational studies have complemented experimental efforts, providing valuable insights into the molecule's behavior at both the molecular and cellular levels.

The synthesis of 2-[2-(3-{4-nitrophenyl}-5-oxo-l phenyl-l , 5 -dihydro - 4 H - pyrazol - 4 - ylidene)hydrazino]benzoic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the preparation of such intricate molecules. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled researchers to obtain high yields of pure compounds. These advancements have not only streamlined the synthesis process but also opened new avenues for exploring the chemical space of this compound.

One of the most exciting aspects of studying 2-[2-(3-{4-nitrophenyl}-5-oxo-l phenyl-l , 5 -dihydro - 4 H - pyrazol - 4 - ylidene)hydrazino]benzoic acid is its potential as a lead compound for drug development. By systematically modifying its structure and evaluating its biological activity, researchers can identify derivatives with enhanced potency and selectivity. This iterative process of design, synthesis, and evaluation is central to modern drug discovery and has led to the development of numerous life-saving medications.

The role of CAS number 314763489 in identifying this compound underscores the importance of standardized nomenclature in chemical research. Accurate identification ensures that researchers around the world can access and utilize this molecule effectively. Furthermore, having a well-defined CAS number facilitates database searches and literature reviews, making it easier to stay updated on the latest findings related to this compound.

In conclusion,2-[2-(3-{4-nitrophenyl}-5-oxo-l phenyl-l , 5 -dihydro - 4 H - pyrazol - 4 - ylidene)hydrazino]benzoic acid represents a fascinating subject of study in chemical biology and pharmaceutical research. Its complex structure and multifaceted reactivity make it a promising candidate for further exploration. As computational methods continue to advance and synthetic techniques improve, we can expect even more exciting discoveries related to this compound and its derivatives.